Cas no 37692-14-1 (Benzenesulfenyl chloride, 3-nitro-)

Benzenesulfenyl chloride, 3-nitro- structure
37692-14-1 structure
Product Name:Benzenesulfenyl chloride, 3-nitro-
CAS No:37692-14-1
MF:C6H4ClNO2S
MW:189.619459152222
CID:1485643
PubChem ID:15620686
Update Time:2025-04-21

Benzenesulfenyl chloride, 3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfenyl chloride, 3-nitro-
    • (3-nitrophenyl) thiohypochlorite
    • 3-nitrobenzenesulfenyl chloride
    • m-nitrobenzenesulfenyl chloride
    • thiohypochlorous acid (3-nitrophenyl) ester
    • GBIYAVWBYTZRNJ-UHFFFAOYSA-N
    • 1-(Chlorosulfanyl)-3-nitrobenzene
    • SCHEMBL8574142
    • DTXSID70575896
    • 37692-14-1
    • Inchi: 1S/C6H4ClNO2S/c7-11-6-3-1-2-5(4-6)8(9)10/h1-4H
    • InChI Key: GBIYAVWBYTZRNJ-UHFFFAOYSA-N
    • SMILES: ClSC1=CC=CC(=C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 188.96522
  • Monoisotopic Mass: 188.9651272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 43.14

Benzenesulfenyl chloride, 3-nitro- Related Literature

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